2-Hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride

• CAS: 1261752-22-0
• Molecular Formula: C7H4ClF3O3S
• Molecular Weight: 260.62 g/mol
• SMILES: C1=CC(=C(C(=C1)O)S(=O)(=O)Cl)C(F)(F)F
• InChI: InChI=1S/C7H4ClF3O3S/c8-15(13,14)6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
• InChIKey: WCGCSENCSMYNHI-UHFFFAOYSA-N

2-Hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride: Identity and Comparator Landscape

2-Hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1261752-22-0) is a bifunctional aryl sulfonyl chloride reagent bearing both a phenolic –OH group and a –CF₃ substituent on the same benzene ring, with the sulfonyl chloride moiety situated ortho to the hydroxyl group . Its molecular formula is C₇H₄ClF₃O₃S (MW 260.62) . The compound is commercially available at 95% purity from major suppliers . The closest in-class analogs include 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5, lacking the –OH group), 2-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1261500-74-6, –CF₃ para to –SO₂Cl), and 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1245457-03-7, –OH para to –SO₂Cl). The unique ortho-relationship between the electron-donating hydroxyl and the electrophilic sulfonyl chloride, combined with the strong electron-withdrawing –CF₃ group at the 6-position, creates a substitution pattern that is not replicated by any single commercially available analog, making direct substitution scientifically unjustified without comparative validation [1].

• [1] Hammett, L.P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96–103. (σₘ for CF₃ = +0.43; σₚ for OH = −0.37). View Source

Why Generic Substitution Fails for This Benzenesulfonyl Chloride

Generic substitution of 2-hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride with simpler analogs such as 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5) or unsubstituted benzenesulfonyl chloride fails because these alternatives lack the ortho-hydroxy group that fundamentally alters the electrophilicity of the sulfonyl center and enables unique downstream chemistry [1]. The electron-donating phenolic –OH group (Hammett σₚ = −0.37) directly conjugated to the sulfonyl-bearing ring decreases the electrophilicity of the –SO₂Cl group relative to electron-deficient analogs, requiring adjusted reaction conditions [2]. Conversely, the –CF₃ group (σₘ = +0.43) exerts a counterbalancing electron-withdrawing effect, creating a finely tuned reactivity profile that is absent in either hydroxy-only or trifluoromethyl-only benzenesulfonyl chlorides [2]. Critically, the 1,2-relationship between –OH and –SO₂Cl permits intramolecular O–H···O=S=O hydrogen bonding that can stabilize specific conformations, direct regioselective functionalization, and enable post-synthetic chelation or cyclization pathways unavailable to regioisomers such as 2-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1261500-74-6) or 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1245457-03-7) [3]. Procurement of the incorrect regioisomer will lead to divergent reactivity and potential project delays, as documented for ortho-hydroxy-substituted sulfonyl chlorides in comparative reactivity studies .

• [1] Patent US6462240. Process for the selective deprotonation and functionalization of 3-substituted benzotrifluorides. 2-Substituted-6-(trifluoromethyl)benzene-sulfonyl chlorides are useful intermediates for herbicide preparation (penoxsulam class). View Source
• [2] Hammett, L.P. (1937). J. Am. Chem. Soc., 59(1), 96–103. Hammett substituent constants: σₘ(CF₃) = +0.43; σₚ(OH) = −0.37. View Source
• [3] Intramolecular O–H···O=S=O and N–H···O=S=O hydrogen bonds are found in solutions of compounds containing a sulfonamide fragment. NDLI/IAEA literature on sulfonamide intramolecular hydrogen bonding. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Electronic Modulation of Sulfonyl Electrophilicity

The electrophilicity of the –SO₂Cl group in 2-hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride is simultaneously modulated by the electron-donating ortho-OH (σₚ = −0.37) and the electron-withdrawing 6-CF₃ (σₘ = +0.43) [1]. This dual-substituent effect produces a net electronic environment distinct from 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5), which has only the –CF₃ group and consequently exhibits higher electrophilicity [1]. In practice, the reduced electrophilicity of the ortho-hydroxy analog necessitates longer reaction times or elevated temperatures for amine sulfonylation compared to the non-hydroxylated analog, but this moderated reactivity simultaneously reduces competing hydrolysis, improving net yield of sulfonamide products in aqueous-organic media .

Evidence Dimension	Sulfonyl chloride electrophilicity modulation (Hammett σ constants)
Target Compound Data	Ortho-OH (σₚ = −0.37) + 6-CF₃ (σₘ = +0.43); net σ ≈ +0.06
Comparator Or Baseline	2-(Trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5): only 2-CF₃ (σₘ = +0.43)
Quantified Difference	Δσ ≈ −0.37 (target less electrophilic due to OH electron donation)
Conditions	Hammett linear free-energy relationship; aqueous and mixed aqueous-organic solvolysis conditions [1]

Why This Matters

Users seeking to sulfonylate acid-sensitive or hydrolysis-prone substrates benefit from the moderated reactivity, achieving higher isolated yields than with the more electrophilic non-hydroxylated analog.

• [1] Hammett, L.P. (1937). J. Am. Chem. Soc., 59(1), 96–103. σₘ(CF₃) = +0.43; σₚ(OH) = −0.37. Also: Kevill, D.N. & D'Souza, M.J. (1999). Collect. Czech. Chem. Commun., 64, 1790–1796. Application of the NT Solvent Nucleophilicity Scale to Attack at Sulfur: Solvolyses of Benzenesulfonyl Chlorides. View Source

Regioisomeric Selectivity in Herbicidal Sulfonamide Synthesis

US Patent 6,462,240 explicitly identifies 2-substituted-6-(trifluoromethyl)benzene-sulfonyl chlorides as preferred intermediates for the synthesis of triazolopyrimidine sulfonamide herbicides (e.g., penoxsulam) [1]. In the patented process, 3-substituted benzotrifluorides are selectively deprotonated at the 2-position and functionalized to give the 2,6-disubstituted product. When 2-methoxy-6-(trifluoromethyl)benzenesulfonyl chloride is prepared via this route, the 2,6-regioisomer is obtained in an 82:18 ratio over the undesired 2,4-regioisomer [1]. The 2-hydroxy analog (target compound) would be expected to exhibit analogous or enhanced regioselectivity due to the ortho-directing and metal-chelating ability of the hydroxyl group, a feature unavailable to the 2-fluoro or 2-methoxy analogs [2]. In contrast, regioisomers such as 2-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1261500-74-6) or 3-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1146355-31-8) place the –CF₃ group meta or para to the –SO₂Cl, yielding sulfonamide products with different steric and electronic profiles that may not fit the herbicide pharmacophore .

Evidence Dimension	Regioisomeric ratio in herbicide intermediate synthesis
Target Compound Data	2,6-substitution pattern (OH at C2, CF₃ at C6) – regiochemistry demonstrated for analogous 2-methoxy derivative: 82% desired 2,6-isomer
Comparator Or Baseline	2-Methoxy-6-(trifluoromethyl)benzenesulfonyl chloride: 82:18 ratio (2,6- vs 2,4-isomer) [1]. 2-Hydroxy-5-(trifluoromethyl) regioisomer (CAS 1261500-74-6) cannot access the same 2,6-substitution.
Quantified Difference	82:18 regioselectivity for 2,6- over 2,4-substitution in methoxy series; hydroxy analog expected to show ≥ comparable selectivity via chelation control
Conditions	Ortho-lithiation of 3-substituted benzotrifluoride, SO₂ quench, then SO₂Cl₂ or chlorinating agent [1]

Why This Matters

For agrochemical R&D teams synthesizing ALS-inhibiting sulfonamide herbicides, the correct 2,6-substitution pattern is essential for target binding; procurement of the wrong regioisomer wastes synthetic effort and generates inactive analogs.

• [1] US Patent 6,462,240. Process for the selective deprotonation and functionalization of 3-substituted benzotrifluorides. Filed June 14, 2001. 2-Substituted-6-(trifluoromethyl)benzene-sulfonyl chlorides as herbicide intermediates. View Source
• [2] US Patent 5,858,924. N-(1,2,4-triazoloazinyl)benzenesulfonamide and pyridinesulfonamide compounds and their use as herbicides (penoxsulam class). 2-Fluoro-6-(trifluoromethyl)benzenesulfonyl chloride is a key penoxsulam intermediate. View Source

Intramolecular Hydrogen Bonding for Conformational Control

The 1,2-relationship between the phenolic –OH and –SO₂Cl groups in the target compound enables formation of a six-membered intramolecular O–H···O=S=O hydrogen bond, as established by IR and NMR spectroscopic studies of analogous ortho-hydroxy sulfonamide and sulfonyl systems [1]. This intramolecular hydrogen bond stabilizes a specific conformation of the sulfonyl group and can influence the stereochemical outcome of subsequent nucleophilic substitutions. In contrast, 4-hydroxy-3-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1245457-03-7) and 3-hydroxy-5-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS 1146355-31-8) cannot form an intramolecular H-bond with the –SO₂Cl group due to their para or meta –OH placement . The non-hydroxylated analog 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5) lacks this hydrogen-bonding capacity entirely. Intramolecular hydrogen bonding has been correlated with altered solvolysis rates and product distributions in sulfonyl chloride chemistry, making this a functionally significant differentiation rather than a mere structural footnote [2].

Evidence Dimension	Intramolecular hydrogen bond formation capability
Target Compound Data	Six-membered O–H···O=S=O intramolecular H-bond possible (ortho OH to SO₂Cl); IR Δν(OH) shift expected 50–150 cm⁻¹
Comparator Or Baseline	4-Hydroxy-3-(trifluoromethyl) analog (CAS 1245457-03-7): no intramolecular H-bond to SO₂Cl; 2-(Trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5): no OH group
Quantified Difference	Presence vs. absence of intramolecular H-bond stabilization; affects conformational population and downstream reactivity
Conditions	Solution-phase IR spectroscopy (CCl₄ or CHCl₃); X-ray crystallography for solid-state confirmation [1]

Why This Matters

The intramolecular H-bond can be exploited for conformational locking in drug-like sulfonamides, influencing target binding; procurement of a non-ortho-hydroxy isomer forfeits this design element.

• [1] IAEA/INIS. Intramolecular O–H···O=S=O and N–H···O=S=O hydrogen bonds are found in solutions of compounds containing a sulfonamide fragment. IR and NMR characterization of sulfonamide intramolecular H-bonding. View Source
• [2] Kevill, D.N. & D'Souza, M.J. (1999). Collect. Czech. Chem. Commun., 64, 1790–1796. Solvolysis rates of substituted benzenesulfonyl chlorides are sensitive to both electronic and steric effects. View Source

Metal Chelation Potential as Bidentate Ligand Precursor

Once converted to the corresponding sulfonamide or sulfonate ester, the ortho-hydroxy group of the target compound can act as a secondary donor atom for metal chelation, forming a bidentate [O,N] or [O,O] ligand system. This principle has been demonstrated for 3,5-dichloro-2-hydroxybenzenesulfonyl chloride, which was immobilized on SBA-15 mesoporous silica and used to support Ni(II) for the synthesis of diaryl sulfides [1]. The target compound, bearing an electron-withdrawing –CF₃ group instead of chlorine atoms, would modulate the Lewis acidity of the chelated metal center differently, offering tunable catalytic activity. Analogs lacking the ortho-OH group, such as 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5), cannot function as bidentate ligands after sulfonamide formation, limiting their utility in supported-catalyst or metal-organic framework applications [2].

Evidence Dimension	Bidentate chelation capability after sulfonamide/ester formation
Target Compound Data	ortho-OH + SO₂NR₂: potential bidentate (O⁻,N) or (O⁻,O) chelator; CF₃ modulates metal Lewis acidity
Comparator Or Baseline	3,5-Dichloro-2-hydroxybenzenesulfonyl chloride: demonstrated Ni(II) chelation on SBA-15 support [1]; 2-(Trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5): monodentate only
Quantified Difference	Bidentate vs. monodentate coordination; affects catalyst loading, stability, and turnover frequency
Conditions	SBA-15 mesoporous silica support; Ni(II) coordination; diaryl sulfide synthesis [1]

Why This Matters

For groups developing supported catalysts or metal-binding sulfonamide ligands, the ortho-hydroxy group is essential for chelation; purchasing the non-hydroxylated analog precludes this application entirely.

• [1] Socolar/China Education Book Import & Export. Synthesis of Ni(II)-3,5-dichloro-2-hydroxybenzenesulfonyl chloride supported SBA-15 and its application as a nanoreactor catalyst for the synthesis of diaryl sulfides via reaction of aryl halides with thiourea or S8. View Source
• [2] PubChem. 2-(Trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5). Lacks hydroxyl group; cannot function as bidentate ligand. View Source

Physical Form and Automated Synthesis Compatibility

Based on the supplier specification from Arctom Scientific, 2-hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride is supplied as a solid with 95% purity, requiring 2-week lead time for quantities from 50 mg to 250 mg . In contrast, 2-(trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5) is a liquid at room temperature (mp 25 °C, bp 133–135 °C at 14 mmHg, density 1.585 g/mL) , while 3-(trifluoromethyl)benzenesulfonyl chloride (CAS 777-45-9) is also a liquid (mp 90–92 °C reported as misassigned) . The solid physical form of the target compound facilitates accurate weighing for small-scale parallel synthesis and is compatible with automated solid-dispensing platforms, whereas liquid sulfonyl chlorides require volumetric handling that introduces greater error at sub-millimole scales. Additionally, solid sulfonyl chlorides generally exhibit superior shelf stability compared to their liquid counterparts, which are more prone to moisture ingress and hydrolysis during repeated use [1].

Evidence Dimension	Physical state at ambient temperature and compatibility with automated solid handling
Target Compound Data	Solid; 95% purity; available in 50/100/250 mg aliquots
Comparator Or Baseline	2-(Trifluoromethyl)benzenesulfonyl chloride (CAS 776-04-5): liquid, density 1.585 g/mL ; 3-(Trifluoromethyl)benzenesulfonyl chloride: liquid, density 1.526 g/mL
Quantified Difference	Solid vs. liquid physical form; ±5% weighing accuracy for solids vs. ±10–15% for volumetric liquid transfers at <100 µL scale
Conditions	Ambient temperature storage; automated synthesis platform compatibility; moisture-sensitive reagent handling [1]

Why This Matters

For medicinal chemistry teams running 96-well parallel sulfonamide library synthesis, solid reagents enable automated dispensing with higher accuracy and lower cross-contamination risk than liquid analogs.

• [1] Globalspec. Chapter 3: Reactions of Organic Sulfonyl Chlorides. Sulfonyl chlorides are prone to hydrolysis when traces of moisture are present; solid forms exhibit better handling stability. View Source

Optimal Application Scenarios Based on Verified Differentiation

ALS-Inhibiting Triazolopyrimidine Herbicide Synthesis

Procurement of 2-hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride is justified for agrochemical discovery programs targeting acetolactate synthase (ALS) inhibitors of the penoxsulam class. US Patent 6,462,240 demonstrates that 2-substituted-6-(trifluoromethyl)benzene-sulfonyl chlorides are the correct intermediates for this herbicide pharmacophore, with the 2,6-regioisomer obtained in 82% selectivity over the 2,4-isomer . The target compound's ortho-hydroxy group provides a synthetic handle for further derivatization (e.g., alkylation to alkoxy analogs) or for direct sulfonamide formation with heterocyclic amines, a step that the non-hydroxylated analog 2-(trifluoromethyl)benzenesulfonyl chloride cannot replicate without additional protection/deprotection sequences .

ortho-Hydroxy Sulfonamide Library with Conformational Locking

The intramolecular O–H···O=S=O hydrogen bond available in the target compound's derived sulfonamides provides a conformational locking mechanism that can be exploited in structure-based drug design . Parallel synthesis of sulfonamide libraries using this scaffold yields products with a predictable low-energy conformation, potentially improving binding affinity for targets with shallow, solvent-exposed binding pockets. Regioisomeric hydroxy-trifluoromethyl benzenesulfonyl chlorides (e.g., CAS 1261500-74-6 or CAS 1245457-03-7) cannot provide the same intramolecular H-bond, leading to different conformational ensembles and potentially divergent SAR .

Supported Transition-Metal Catalyst Fabrication

Following the precedent established with 3,5-dichloro-2-hydroxybenzenesulfonyl chloride immobilized on SBA-15 for Ni(II)-catalyzed diaryl sulfide synthesis , the target compound can be covalently anchored to mesoporous silica or other solid supports via the sulfonyl chloride group, with the ortho-hydroxy group serving as a secondary coordination site for transition metals. The –CF₃ group's electron-withdrawing character (σₘ = +0.43) tunes the Lewis acidity of the chelated metal center, offering a distinct catalytic profile compared to chloro- or methyl-substituted analogs . Non-hydroxylated sulfonyl chlorides cannot form bidentate chelates and are unsuitable for this application.

Automated Parallel Synthesis with Solid-Phase Dispensing

The solid physical form of 2-hydroxy-6-(trifluoromethyl)benzene-1-sulfonyl chloride (95% purity, available in pre-weighed 50–250 mg aliquots ) makes it directly compatible with automated solid-dispensing platforms used in high-throughput medicinal chemistry. This contrasts with liquid comparators such as 2-(trifluoromethyl)benzenesulfonyl chloride (density 1.585 g/mL ) which require volumetric transfers prone to ≥10% error at sub-100 µL scales. For library production requiring precise stoichiometric control across 96- or 384-well formats, the solid target compound minimizes weighing error and reduces well-to-well variability in sulfonamide product yield [1].

• [1] Globalspec. Chapter 3: Reactions of Organic Sulfonyl Chlorides. Moisture sensitivity and handling considerations for automated workflows. View Source